Cas no 1203797-50-5 (3-Piperidinamine, 4-phenyl-)

• Product Name: 3-Piperidinamine, 4-phenyl-
• CAS No: 1203797-50-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5250633
• Update Time: 2025-10-29

3-Piperidinamine, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpiperidin-3-amine
• 3-Piperidinamine, 4-phenyl-

• Inchi： 1S/C11H16N2/c12-11-8-13-7-6-10(11)9-4-2-1-3-5-9/h1-5,10-11,13H,6-8,12H2
• InChI Key： QDHSTXGSUUWPSN-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=CC=2)C(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 0.8
• Topological Polar Surface Area: 38

Additional information on 3-Piperidinamine, 4-phenyl-

Exploring the Potential of 3-Piperidinamine, 4-phenyl- (CAS No. 1203797-50-5): A Comprehensive Guide

3-Piperidinamine, 4-phenyl- (CAS No. 1203797-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine core and phenyl substitution, offers a wide range of applications, particularly in drug discovery and material science. Researchers and industry professionals are increasingly interested in 4-phenyl-3-piperidinamine due to its potential as a building block for novel therapeutic agents and its role in advanced chemical synthesis.

The molecular structure of 3-Piperidinamine, 4-phenyl- features a piperidine ring, a common motif in bioactive molecules, combined with a phenyl group at the 4-position. This structural arrangement contributes to its versatility in chemical reactions and interactions. The presence of the amine group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex compounds. Scientists exploring piperidine derivatives often highlight 1203797-50-5 as a key example of how subtle modifications can lead to significant changes in biological activity.

One of the most exciting applications of 3-Piperidinamine, 4-phenyl- lies in the pharmaceutical industry. Recent trends in drug development emphasize the importance of small molecule therapeutics, and this compound fits perfectly into that paradigm. Its structural features make it a promising candidate for targeting neurological disorders, inflammation, and other conditions where modulation of specific receptors is required. The rise of personalized medicine and targeted drug delivery systems has further increased the demand for specialized intermediates like 4-phenyl-3-piperidinamine.

In addition to its pharmaceutical potential, 3-Piperidinamine, 4-phenyl- has found use in material science. Researchers are investigating its incorporation into polymers and coatings to enhance properties such as durability and thermal stability. The compound's ability to act as a ligand in coordination chemistry also opens doors for catalytic applications, aligning with the growing interest in green chemistry and sustainable industrial processes.

The synthesis and handling of 3-Piperidinamine, 4-phenyl- require specialized knowledge in organic chemistry. Modern laboratories employ advanced techniques like microwave-assisted synthesis and flow chemistry to optimize its production. These methods not only improve yield but also align with the current focus on process intensification and reducing chemical waste, topics that dominate contemporary chemical engineering discussions.

Quality control is paramount when working with CAS 1203797-50-5. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify the purity and identity of this compound. The pharmaceutical industry's stringent requirements for impurity profiling have driven innovations in analytical methods, making the characterization of compounds like 4-phenyl-3-piperidinamine more precise than ever before.

Market trends indicate growing interest in 3-Piperidinamine, 4-phenyl- across multiple regions. The compound's versatility has made it a subject of numerous patent applications, particularly in the areas of central nervous system drugs and anti-inflammatory agents. As the global pharmaceutical market continues to expand, especially in emerging economies, the demand for specialized intermediates like 1203797-50-5 is expected to rise correspondingly.

Storage and handling of 3-Piperidinamine, 4-phenyl- follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper precautions should be taken when working with any chemical substance. The scientific community's increasing emphasis on laboratory safety culture and responsible chemical management has led to improved guidelines for handling such compounds.

Future research directions for 3-Piperidinamine, 4-phenyl- may explore its potential in emerging fields like bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge areas of study represent some of the most exciting developments in modern medicinal chemistry, and compounds with versatile scaffolds like 4-phenyl-3-piperidinamine are likely to play important roles in these innovations.

For researchers seeking reliable sources of CAS 1203797-50-5, it's essential to work with reputable suppliers who can provide comprehensive analytical data and documentation. The current market offers various grades of this compound, from research quantities to bulk pharmaceutical intermediates, catering to different stages of drug development and production.

In conclusion, 3-Piperidinamine, 4-phenyl- (CAS No. 1203797-50-5) represents a fascinating example of how structural complexity in small molecules can lead to diverse applications. Its role in pharmaceutical research, material science, and chemical synthesis makes it a compound worth watching as these fields continue to evolve. The ongoing exploration of piperidine-based compounds and their derivatives ensures that 4-phenyl-3-piperidinamine will remain relevant in scientific discussions for years to come.